Cas no 1261484-10-9 (5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile)

• Product Name: 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile
• CAS No: 1261484-10-9
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4913159
• Update Time: 2025-10-28

5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7F3N2/c14-11-3-1-2-9(13(11)16)10-7-18-12(15)6-8(10)4-5-17/h1-3,6-7H,4H2
• InChI Key： FNWGFXUDBDJYJT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=CC=1CC#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile

Research Brief on 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile (CAS: 1261484-10-9)

5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile (CAS: 1261484-10-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a difluorophenyl group and a fluoropyridine moiety, which contribute to its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its applications in targeting various disease pathways, particularly in oncology and central nervous system (CNS) disorders.

The synthesis of 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in catalytic fluorination and cross-coupling reactions have improved the efficiency of its production. Researchers have also investigated its physicochemical properties, such as solubility, stability, and bioavailability, to better understand its potential in drug formulation. These studies are critical for ensuring the compound's suitability for preclinical and clinical development.

In the context of biological activity, 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile has shown promise as a scaffold for designing kinase inhibitors. Kinases play a pivotal role in cell signaling and are often dysregulated in diseases like cancer. Preliminary in vitro studies have demonstrated its ability to inhibit specific kinase targets, with notable selectivity and potency. Further mechanistic studies are underway to elucidate its mode of action and potential off-target effects, which are essential for advancing it to the next stages of drug development.

Another area of interest is the compound's potential application in CNS disorders. Its fluorinated structure suggests favorable blood-brain barrier permeability, making it a candidate for targeting neurological conditions. Recent research has explored its interactions with neurotransmitter receptors and ion channels, with preliminary data indicating modulatory effects. However, comprehensive in vivo studies are required to validate these findings and assess its safety profile.

In conclusion, 5-(2,3-Difluorophenyl)-2-fluoropyridine-4-acetonitrile (CAS: 1261484-10-9) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Continued research efforts will be crucial in translating these findings into tangible clinical benefits.